Cas no 898760-51-5 (3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone)

3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone structure
898760-51-5 structure
Product Name:3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone
CAS No:898760-51-5
MF:C16H12BrF3O
MW:357.16509437561
CID:4719026
Update Time:2023-08-15

3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-(3-bromophenyl)-2'-trifluoromethylpropiophenone
    • 3-(3-Bromophenyl)-1-(2-(trifluoromethyl)phenyl)propan-1-one
    • 3-(3-Bromophenyl)-2'-trifluoromethylpropiophenone
    • Inchi: 1S/C16H12BrF3O/c17-12-5-3-4-11(10-12)8-9-15(21)13-6-1-2-7-14(13)16(18,19)20/h1-7,10H,8-9H2
    • InChI Key: CYJJHEIZFPQWKK-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)CCC(C1C=CC=CC=1C(F)(F)F)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 356
  • Topological Polar Surface Area: 17.1

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